N-1H-indol-5-yl-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide

• IUPAC Name: N-(1H-indol-5-yl)-2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-yl)acetamide
• InChI: InChI=1S/C13H11N3O2S2/c17-11(6-10-12(18)16-13(19)20-10)15-8-1-2-9-7(5-8)3-4-14-9/h1-5,10,14H,6H2,(H,15,17)(H,16,18,19)
• InChI Key: QMDLQMQGVJDLLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN2)C=C1NC(=O)CC3C(=O)NC(=S)S3
• Molecular Formula: C13H11N3O2S2
• Molecular Weight: 305.4 g/mol
• CAS No.: 1142207-29-1

Description

“N-1H-indol-5-yl-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide” is a chemical compound with the molecular formula C13H11N3O2S2 and a molecular weight of 305.38. It is used for proteomics research.

Molecular Structure Analysis

The molecular structure of “this compound” consists of an indole ring attached to a thiazole ring via an acetamide linkage. The indole ring provides aromatic stability, while the thiazole ring contains a sulfur and a nitrogen atom, contributing to the compound’s reactivity.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 305.38 and a molecular formula of C13H11N3O2S2. Other physical and chemical properties such as melting point, boiling point, and density are not available in the literature.

Scientific Research Applications

• Anticancer Activity : One study focused on the synthesis of related thiazole derivatives and their evaluation as anticancer agents. Compounds similar to N-1H-indol-5-yl-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide showed selective cytotoxicity against human lung adenocarcinoma cells (Evren et al., 2019).

• Synthesis and Characterization : Another research focused on the synthesis and spectroscopic characterization of similar compounds, highlighting the process of creating these substances and determining their structure (Salian et al., 2017).

• Anti-inflammatory Applications : A study synthesized novel acetamide derivatives, demonstrating their promising anti-inflammatory activity in both in vitro and in vivo models (Nikalje et al., 2015).

• Molecular Docking and Design-Based Analysis : Research in 2020 synthesized a new indole acetamide derivative and conducted an in silico modeling study targeting cyclooxygenase domains for anti-inflammatory activity (Al-Ostoot et al., 2020).

• Anticonvulsant Properties : A study evaluated new benztriazole derivatives, related to the compound , for their anticonvulsant activity, highlighting the potential use of these compounds in treating seizures (Liu et al., 2016).

• Antimicrobial and Antioxidant Agents : Another research synthesized benzodiazepines bearing benzimidazole/benzothiazole and indole moieties, showing potent antimicrobial and antioxidant activity (Naraboli & Biradar, 2017).

• Antitumor Activity : A study on novel 3-[2-(3,5-diaryl-4,5-dihydropyrazol-1-yl)-4-oxo-4,5-dihydro-1,3-thiazol-5-ylidene]-2,3-dihydro-1H-indol-2-ones showed significant antitumor activity, indicating the potential of related compounds in cancer treatment (Havrylyuk et al., 2012).

Future Directions

The future research directions for “N-1H-indol-5-yl-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide” could involve exploring its potential biological activities, given that similar compounds have shown antimicrobial and anticancer activities. Further studies could also focus on its synthesis and structural modifications to enhance its biological activity.

Mechanism of Action

Target of Action

Indole derivatives are known to bind with high affinity to multiple receptors , and they have been found in many important synthetic drug molecules .

Mode of Action

Indole derivatives are known for their diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Biochemical Pathways

Indole derivatives are known to impact a wide range of biochemical pathways due to their broad-spectrum biological activities .

Pharmacokinetics

Indole derivatives are generally known for their high solubility in water and other polar solvents , which can impact their bioavailability.

Result of Action

Given the broad range of biological activities associated with indole derivatives , it can be inferred that the compound may have diverse molecular and cellular effects.

Action Environment

The synthesis and biological activity of indole derivatives can be influenced by various factors, including the presence of different substituents on the indole nucleus .